Cas no 875871-69-5 (N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide)

• Product Name: N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide
• CAS No: 875871-69-5
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 5455307
• PubChem ID: 8896804
• Update Time: 2025-10-29

N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• 875871-69-5
• N-[(2,4-dimethylphenyl)carbamoyl]-2-(3-formylphenoxy)acetamide
• Z18376581
• AKOS030680212
• EN300-26579296
• 3-(2,4-DIMETHYLPHENYL)-1-[2-(3-FORMYLPHENOXY)ACETYL]UREA
• N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide

• Inchi： 1S/C18H18N2O4/c1-12-6-7-16(13(2)8-12)19-18(23)20-17(22)11-24-15-5-3-4-14(9-15)10-21/h3-10H,11H2,1-2H3,(H2,19,20,22,23)
• InChI Key： AQGDDVGMAOAJKZ-UHFFFAOYSA-N
• SMILES： C(NC(NC1=CC=C(C)C=C1C)=O)(=O)COC1=CC=CC(C=O)=C1

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Density: 1.267±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.66±0.70(Predicted)

Additional information on N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide

Comprehensive Overview of N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide (CAS No. 875871-69-5)

N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide (CAS No. 875871-69-5) is a specialized organic compound with a unique molecular structure that combines a 2,4-dimethylphenyl moiety with a 3-formylphenoxy acetamide group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as an intermediate in the synthesis of bioactive molecules. Its CAS number 875871-69-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and commercial databases.

The structural complexity of N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide makes it a valuable candidate for drug discovery programs. The presence of the formylphenoxy group allows for further functionalization, enabling the creation of derivatives with tailored properties. Recent studies have explored its role in modulating enzyme activity, particularly in the context of inflammation and metabolic disorders. Researchers are also investigating its potential as a building block for novel agrochemicals, given its stability and reactivity under controlled conditions.

In the context of green chemistry and sustainable synthesis, CAS No. 875871-69-5 has been evaluated for its compatibility with eco-friendly reaction protocols. The compound’s acetamide backbone aligns with the growing demand for biodegradable intermediates in industrial applications. Furthermore, its dimethylphenyl component contributes to lipophilicity, a desirable trait in the design of membrane-permeable therapeutics. These attributes make it a subject of interest for labs focusing on structure-activity relationship (SAR) studies.

From a commercial perspective, N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide is often sourced for high-throughput screening (HTS) platforms. Its CAS registry number 875871-69-5 ensures traceability in supply chains, addressing concerns about counterfeit chemicals in the market. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, which is critical for reproducibility in experimental settings. The compound’s spectral data and solubility profiles are well-documented, facilitating its adoption in multidisciplinary research.

Emerging trends in precision medicine and computational chemistry have further amplified the relevance of 875871-69-5. Molecular docking simulations suggest that its carbonyl and phenoxy groups could interact with biological targets involved in oxidative stress pathways. This has spurred collaborations between academia and industry to explore its therapeutic potential. Additionally, its synthetic accessibility from commercially available precursors makes it a cost-effective option for large-scale production.

In summary, N-[[(2,4-Dimethylphenyl)amino]carbonyl]-2-(3-formylphenoxy)acetamide (CAS No. 875871-69-5) represents a versatile chemical entity with broad applicability. Its integration into modern research paradigms underscores the importance of specialty chemicals in advancing scientific innovation. As interest grows in targeted drug delivery and sustainable agrochemicals, this compound is poised to remain a focal point in both exploratory and applied chemistry.